1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine

• IUPAC Name: [4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C19H23N3O3/c1-24-17-5-6-18(25-2)16(12-17)14-21-8-10-22(11-9-21)19(23)15-4-3-7-20-13-15/h3-7,12-13H,8-11,14H2,1-2H3
• InChI Key: ZQIURXOSNXGBMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C(=O)C3=CN=CC=C3
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine, also known as R-1487, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor partial agonist. These actions are thought to contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to increase the levels of serotonin in the brain, which may contribute to its antidepressant effects. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in neuroplasticity and is involved in the pathophysiology of depression.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine is its high selectivity for the serotonin transporter and 5-HT1A receptor, which may reduce the risk of off-target effects. However, its relatively short half-life and poor bioavailability may limit its use in clinical settings.

Future Directions

Future research on 1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine could focus on improving its pharmacokinetic properties, such as increasing its half-life and bioavailability. It could also investigate its potential therapeutic applications in other diseases, such as post-traumatic stress disorder and obsessive-compulsive disorder. Additionally, further studies could explore the underlying mechanisms of its antidepressant and anxiolytic effects.

Synthesis Methods

The synthesis of 1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine involves the reaction of 2,5-dimethoxybenzaldehyde with 3-pyridinecarboxylic acid hydrazide in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with piperazine to yield 1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine has been studied for its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia. In preclinical studies, 1-(2,5-dimethoxybenzyl)-4-(3-pyridinylcarbonyl)piperazine has demonstrated antidepressant and anxiolytic effects. It has also been shown to improve cognitive function in animal models of schizophrenia.